Cas no 54399-47-2 (2,4-Imidazolidinedione,1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]-)

• Product Name: 2,4-Imidazolidinedione,1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]-
• CAS No: 54399-47-2
• MF: C₁₅H₁₃N₃O₄
• CID: 354697
• Update Time: 2025-11-01

2,4-Imidazolidinedione,1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]-

Additional information on 2,4-Imidazolidinedione,1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]-

Introduction to 2,4-Imidazolidinedione, 1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]- (CAS No. 54399-47-2)

2,4-Imidazolidinedione, 1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]- (CAS No. 54399-47-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a furan-based imidazolidinedione, is characterized by its unique structural features and potential biological activities. The compound's structure includes a furan ring and a methoxyphenyl group, which contribute to its diverse pharmacological properties.

The chemical structure of 2,4-imidazolidinedione, 1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]- is particularly noteworthy due to its potential as a lead compound in the development of novel therapeutic agents. The imidazolidinedione core is known for its ability to form stable cyclic structures, which can enhance the compound's bioavailability and metabolic stability. The presence of the furan ring and the methoxyphenyl group adds additional complexity and functionality, making this compound a valuable target for further investigation.

Recent studies have highlighted the potential of 2,4-imidazolidinedione, 1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 2,4-imidazolidinedione, 1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]- has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is believed to be mediated through the disruption of viral protein synthesis and assembly processes. This dual functionality—anti-inflammatory and antiviral—positions this compound as a versatile candidate for drug development.

The pharmacokinetic properties of 2,4-imidazolidinedione, 1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]- have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a relatively long half-life, which are crucial factors for developing effective oral medications. Furthermore, the compound's low toxicity profile makes it suitable for long-term use in therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4-imidazolidinedione, 1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]- in various disease models. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings have paved the way for more advanced clinical trials to further explore its therapeutic potential.

In conclusion, 2,4-imidazolidinedione, 1-[[[5-(4-methoxyphenyl)-2-furanyl]methylene]amino]- (CAS No. 54399-47-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.